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Compound of Interest

Compound Name: Lhf-535

Cat. No.: B608563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and use of

LHF-535 stock solutions in cell culture applications. LHF-535 is a potent antiviral agent that

functions as a viral entry inhibitor, making it a valuable tool for research in virology and

infectious diseases.[1][2][3] Adherence to these guidelines is crucial for ensuring the stability,

solubility, and consistent performance of the compound in experimental settings.

Compound Information
LHF-535 is a small molecule inhibitor that targets the envelope glycoprotein (GP) of

arenaviruses.[1][4] By stabilizing the pre-fusion conformation of the GP complex, it prevents the

pH-dependent conformational changes required for the fusion of viral and endosomal

membranes, thereby inhibiting viral entry into host cells.[4][5]

Property Value Source

CAS Number 1450929-77-7 [1]

Molecular Formula C27H28N2O2 [6]

Molecular Weight 412.53 g/mol [7]

Appearance Light yellow to yellow solid [8]
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Preparation of LHF-535 Stock Solutions
The recommended solvent for preparing LHF-535 stock solutions for in vitro cell culture

experiments is high-quality, anhydrous Dimethyl Sulfoxide (DMSO).[1][8] The hygroscopic

nature of DMSO can significantly impact the solubility of LHF-535; therefore, the use of a fresh,

unopened bottle of molecular biology grade DMSO is highly recommended.[1][8]

Materials:

LHF-535 powder

Anhydrous DMSO (molecular biology grade)

Sterile, conical-bottom polypropylene microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Sonicator bath (optional, but recommended for higher concentrations)

Protocol:

Equilibration: Before opening the vial, allow the LHF-535 powder to equilibrate to room

temperature for at least 15-20 minutes. This minimizes condensation of atmospheric

moisture.

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of LHF-535 powder into the tube.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the tube containing the LHF-535 powder. Refer to Table 2 for recommended

volumes to achieve common stock concentrations.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. For concentrations at or above 60 mg/mL, ultrasonic treatment for 5-
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10 minutes may be necessary to achieve complete dissolution.[8] Visually inspect the

solution to ensure no particulates are present.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile polypropylene

microcentrifuge tubes.[1]

Table 2: LHF-535 Stock Solution Preparation in DMSO

Desired Stock
Concentration

Mass of LHF-535 Volume of DMSO

1 mM 1 mg 2.4241 mL

5 mM 1 mg 0.4848 mL

10 mM 1 mg 0.2424 mL

50 mM 1 mg 0.0485 mL

1 mM 5 mg 12.1206 mL

5 mM 5 mg 2.4241 mL

10 mM 5 mg 1.2121 mL

50 mM 5 mg 0.2424 mL

Data derived from publicly available information.[1][7][8]

Storage of LHF-535 Stock Solutions
Proper storage is critical to maintain the stability and activity of LHF-535 stock solutions.

Table 3: Recommended Storage Conditions for LHF-535 Solutions
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Storage
Temperature

Recommended
Duration

Notes Source

-20°C Up to 1 year
Suitable for short to

medium-term storage.
[1][8]

-80°C Up to 2 years
Recommended for

long-term storage.
[1][8]

Important Considerations:

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles. Aliquoting into single-use volumes

is strongly recommended.[1]

Light Sensitivity: It is good practice to protect stock solutions from light by storing them in

amber-colored tubes or in a light-blocking container.

Mechanism of Action: Arenavirus Entry Inhibition
LHF-535 inhibits the entry of arenaviruses into host cells by targeting the viral envelope

glycoprotein (GP) complex.[1][4] This complex consists of three subunits: the stable signal

peptide (SSP), the receptor-binding subunit (GP1), and the transmembrane fusion subunit

(GP2).[4] LHF-535 is thought to bind to the SSP-GP2 interface, stabilizing the pre-fusion

conformation of the complex.[4] This stabilization prevents the pH-dependent conformational

changes in GP2 that are essential for the fusion of the viral and endosomal membranes

following receptor-mediated endocytosis.[4][5] By blocking this fusion event, LHF-535
effectively halts the viral life cycle at the entry stage.
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Figure 1. Mechanism of action of LHF-535 in inhibiting arenavirus entry. (Within 100
characters)

Experimental Protocol: Pseudotype Virus
Neutralization Assay
This protocol outlines a general workflow for assessing the antiviral activity of LHF-535 using a

lentiviral or vesicular stomatitis virus (VSV) pseudotype system expressing the arenavirus

glycoprotein.[9][10]

Materials:

Target cells (e.g., Vero, 293T)

Complete cell culture medium
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Pseudotyped virus stock (e.g., VSV-LASV-GP-Luc)

LHF-535 stock solution (in DMSO)

96-well cell culture plates (white, clear-bottom for luminescence assays)

Luciferase assay reagent

Luminometer

Protocol Workflow:

Cell Seeding: Seed target cells in a 96-well plate at a density that will result in 70-80%

confluency at the time of infection. Incubate overnight.

Compound Dilution: Prepare serial dilutions of LHF-535 in cell culture medium. Remember

to include a vehicle control (DMSO) at the same final concentration as in the highest LHF-
535 dilution.

Treatment: Remove the growth medium from the cells and add the diluted LHF-535 or

vehicle control.

Infection: Immediately add the pseudotyped virus to the wells at a pre-determined multiplicity

of infection (MOI).

Incubation: Incubate the plates for a period appropriate for the pseudovirus system (e.g., 24-

48 hours).

Readout: Lyse the cells and measure the reporter gene activity (e.g., luciferase) according to

the manufacturer's instructions using a luminometer.

Data Analysis: Calculate the 50% inhibitory concentration (IC50) by plotting the percent

inhibition against the log of the LHF-535 concentration.
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Figure 2. General workflow for a pseudotype virus neutralization assay. (Within 100
characters)

Summary of Antiviral Activity
LHF-535 has demonstrated potent antiviral activity against a broad range of arenaviruses.

Table 4: In Vitro Efficacy of LHF-535

Virus Assay System IC50 / EC50 Source

Lassa virus (various

strains)
Lentiviral pseudotype 0.1 - 0.3 nM [1]

Lassa virus Antiviral <1 µM [1][2]

Machupo virus Antiviral <1 µM [1][2]

Junin virus Antiviral <1 µM [1][2]

VSVg virus Antiviral 1 - 10 µM [1]

These application notes and protocols are intended to serve as a guide. Researchers should

optimize experimental conditions based on their specific cell lines, viral strains, and assay

systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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